Calcium citrate tetrahydrate
Calcium citrate tetrahydrate
Calcium citrate is an organic calcium salt composed of calcium cations and citrate anions in a 3:2 ratio. It has a role as a nutraceutical, a food additive, a food preservative and a flavouring agent. It contains a citrate(3-).
Calcium citrate is a salt typically used as a source of calcium in a variety of over the counter supplements.
Calcium Citrate is the citrate salt of calcium. An element necessary for normal nerve, muscle, and cardiac function, calcium as the citrate salt helps to maintain calcium balance and prevent bone loss when taken orally. This agent may also be chemopreventive for colon and other cancers. (NCI04)
A colorless crystalline or white powdery organic, tricarboxylic acid occurring in plants, especially citrus fruits, and used as a flavoring agent, as an antioxidant in foods, and as a sequestrating agent. (McGraw-Hill Dictionary of Scientific and Technical Terms, 4th ed)
Calcium citrate is a salt typically used as a source of calcium in a variety of over the counter supplements.
Calcium Citrate is the citrate salt of calcium. An element necessary for normal nerve, muscle, and cardiac function, calcium as the citrate salt helps to maintain calcium balance and prevent bone loss when taken orally. This agent may also be chemopreventive for colon and other cancers. (NCI04)
A colorless crystalline or white powdery organic, tricarboxylic acid occurring in plants, especially citrus fruits, and used as a flavoring agent, as an antioxidant in foods, and as a sequestrating agent. (McGraw-Hill Dictionary of Scientific and Technical Terms, 4th ed)
Brand Name:
Vulcanchem
CAS No.:
5785-44-4
VCID:
VC20904388
InChI:
InChI=1S/C6H8O7.Ca.H2O/c7-3(8)1-6(13,5(11)12)2-4(9)10;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;1H2
SMILES:
C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.O.O.O.O.[Ca+2].[Ca+2].[Ca+2]
Molecular Formula:
C6H10CaO8
Molecular Weight:
250.22 g/mol
Calcium citrate tetrahydrate
CAS No.: 5785-44-4
Cat. No.: VC20904388
Molecular Formula: C6H10CaO8
Molecular Weight: 250.22 g/mol
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Specification
| Description | Calcium citrate is an organic calcium salt composed of calcium cations and citrate anions in a 3:2 ratio. It has a role as a nutraceutical, a food additive, a food preservative and a flavouring agent. It contains a citrate(3-). Calcium citrate is a salt typically used as a source of calcium in a variety of over the counter supplements. Calcium Citrate is the citrate salt of calcium. An element necessary for normal nerve, muscle, and cardiac function, calcium as the citrate salt helps to maintain calcium balance and prevent bone loss when taken orally. This agent may also be chemopreventive for colon and other cancers. (NCI04) A colorless crystalline or white powdery organic, tricarboxylic acid occurring in plants, especially citrus fruits, and used as a flavoring agent, as an antioxidant in foods, and as a sequestrating agent. (McGraw-Hill Dictionary of Scientific and Technical Terms, 4th ed) |
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| CAS No. | 5785-44-4 |
| Molecular Formula | C6H10CaO8 |
| Molecular Weight | 250.22 g/mol |
| IUPAC Name | tricalcium;2-hydroxypropane-1,2,3-tricarboxylate |
| Standard InChI | InChI=1S/C6H8O7.Ca.H2O/c7-3(8)1-6(13,5(11)12)2-4(9)10;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;1H2 |
| Standard InChI Key | XJFCHRRCNYREHP-UHFFFAOYSA-N |
| SMILES | C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.O.O.O.O.[Ca+2].[Ca+2].[Ca+2] |
| Canonical SMILES | C(C(=O)O)C(CC(=O)O)(C(=O)O)O.O.[Ca] |
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